5-bromo-1-ethyl-3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C19H18BrNO3
• Molecular Weight: 388.3 g/mol
• IUPAC Name: 5-bromo-1-ethyl-3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)indol-2-one
• InChI: InChI=1S/C19H18BrNO3/c1-3-21-16-10-9-14(20)11-15(16)19(24,18(21)23)12(2)17(22)13-7-5-4-6-8-13/h4-12,24H,3H2,1-2H3
• InChI Key: NUPZOGKSSPUIHM-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)Br)C(C1=O)(C(C)C(=O)C3=CC=CC=C3)O

Description

5-bromo-1-ethyl-3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the class of indole derivatives. It has been extensively studied for its potential use in scientific research due to its unique structure and properties.

Mechanism of Action

The mechanism of action of 5-bromo-1-ethyl-3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been shown to have an inhibitory effect on certain enzymes and proteins involved in cellular signaling pathways. This may be responsible for its potential therapeutic applications in the treatment of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-1-ethyl-3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one has several biochemical and physiological effects. It has been found to have anti-inflammatory properties, as well as anti-cancer properties. It has also been shown to have an inhibitory effect on certain enzymes and proteins involved in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-bromo-1-ethyl-3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one in lab experiments is its unique properties. It has been found to have potential therapeutic applications in the treatment of various diseases, and it has also been used in studies related to drug discovery and development. However, one of the limitations of using this compound is its cost. It is a synthetic compound that can be expensive to produce, which may limit its use in certain studies.

Future Directions

There are several future directions for the study of 5-bromo-1-ethyl-3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its potential therapeutic applications in the treatment of cancer and inflammation. Another direction is to study its effects on cellular signaling pathways, which may provide insight into its mechanism of action. Additionally, future studies could focus on developing more cost-effective methods for synthesizing this compound, which may increase its use in scientific research.

Synthesis Methods

The synthesis of 5-bromo-1-ethyl-3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one involves several steps, including the reaction between an indole derivative and an aldehyde, followed by bromination and reduction. This process yields a pure form of the compound, which can then be used for further research.

Scientific Research Applications

5-bromo-1-ethyl-3-hydroxy-3-(1-oxo-1-phenylpropan-2-yl)-1,3-dihydro-2H-indol-2-one has been used in various scientific research studies due to its unique properties. It has been found to have potential therapeutic applications in the treatment of cancer, inflammation, and other diseases. It has also been used in studies related to drug discovery and development, as well as in the study of cellular signaling pathways.